Cas no 1361490-64-3 (5-(2,3,4-Trichlorophenyl)nicotinaldehyde)

• Product Name: 5-(2,3,4-Trichlorophenyl)nicotinaldehyde
• CAS No: 1361490-64-3
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4967228
• Update Time: 2025-06-11

5-(2,3,4-Trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,3,4-Trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-10-2-1-9(11(14)12(10)15)8-3-7(6-17)4-16-5-8/h1-6H
• InChI Key： QLEVKOAEGVPZDZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC=C(C=O)C=1)Cl)Cl

Computed Properties

• Exact Mass: 284.951497 g/mol
• Monoisotopic Mass: 284.951497 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.5
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 5-(2,3,4-Trichlorophenyl)nicotinaldehyde

Introduction to 5-(2,3,4-Trichlorophenyl)nicotinaldehyde (CAS No. 1361490-64-3)

5-(2,3,4-Trichlorophenyl)nicotinaldehyde, identified by the chemical abstracts service number 1361490-64-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This aldehyde derivative, featuring a trichlorophenyl substituent on a nicotinaldehyde backbone, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of chlorine atoms in the aromatic ring enhances its reactivity, making it a valuable intermediate in synthesizing various bioactive molecules.

The compound's molecular structure consists of a benzene ring substituted with three chlorine atoms at the 2, 3, and 4 positions, linked to an aldehyde group attached to a pyridine ring. This arrangement imparts distinct electronic and steric characteristics, influencing its interactions with biological targets. The nicotinaldehyde moiety is particularly noteworthy, as it is closely related to nicotine and nicotinamide derivatives, which are well-documented for their roles in neurological and metabolic processes.

Recent research has highlighted the synthetic utility of 5-(2,3,4-Trichlorophenyl)nicotinaldehyde in the development of novel pharmacophores. Its aldehyde functionality allows for further derivatization through condensation reactions, forming Schiff bases and other heterocyclic compounds. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory and anticancer applications. The trichlorophenyl group further enhances binding affinity by introducing hydrophobic interactions and electronic modulation.

In the realm of medicinal chemistry, the compound's scaffold has been explored for modulating enzyme activity. Studies have demonstrated its potential as a precursor in designing inhibitors targeting enzymes involved in inflammatory pathways. The chlorine atoms on the aromatic ring contribute to selective binding by engaging in halogen bonding interactions with specific amino acid residues in protein active sites. This feature makes it a compelling candidate for structure-based drug design.

Advances in computational chemistry have enabled the prediction of 5-(2,3,4-Trichlorophenyl)nicotinaldehyde's biological activity with increasing accuracy. Molecular docking simulations have revealed its potential as an antagonist for certain ion channels and receptors. The compound's ability to cross the blood-brain barrier has also been investigated, suggesting possible applications in central nervous system disorders. These findings underscore its importance as a lead compound in drug discovery initiatives.

The synthesis of 5-(2,3,4-Trichlorophenyl)nicotinaldehyde involves multi-step organic reactions that highlight modern synthetic methodologies. Palladium-catalyzed cross-coupling reactions have been employed to introduce the trichlorophenyl group efficiently. Additionally, asymmetric synthesis techniques have been explored to achieve enantioselective derivatives, which are crucial for developing chiral drugs with enhanced therapeutic profiles.

Environmental considerations have also been integrated into the production process of this compound. Green chemistry principles have guided the development of solvent-free reactions and catalytic systems that minimize waste generation. These sustainable approaches align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

The pharmacokinetic properties of 5-(2,3,4-Trichlorophenyl)nicotinaldehyde are under active investigation to optimize its delivery and efficacy. Preclinical studies have assessed its metabolic stability and excretion pathways using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy. These studies provide critical data for determining appropriate dosing regimens and formulation strategies.

The future prospects of this compound are promising, with ongoing research exploring its role in emerging therapeutic areas like immunomodulation and neuroprotection. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation by leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms.

In conclusion,5-(2,3,4-Trichlorophenyl)nicotinaldehyde (CAS No. 1361490-64-3) represents a fascinating intersection of structural complexity and functional diversity. Its unique chemical properties make it a valuable tool for researchers seeking to develop novel therapeutics across multiple disease indications. As our understanding of its biological activities continues to evolve,this compound is poised to play an increasingly important role in addressing unmet medical needs.